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Compound of Interest

Compound Name: Albendazole sulfoxide-D3

Cat. No.: B602568

For Research Use Only. Not for diagnostic or therapeutic use.

Introduction

Albendazole sulfoxide-D3 is the deuterium-labeled form of Albendazole sulfoxide, the primary
active metabolite of the broad-spectrum anthelmintic drug, Albendazole. Due to its isotopic
labeling, Albendazole sulfoxide-D3 serves as an ideal internal standard for quantitative
bioanalytical studies, particularly those employing liquid chromatography-mass spectrometry
(LC-MS/MS). Its use is critical for accurate quantification of Albendazole and its metabolites in
complex biological matrices such as plasma, enabling robust pharmacokinetic, drug
metabolism, and bioequivalence studies. This technical guide provides in-depth information on
the properties, analytical methodologies, and applications of Albendazole sulfoxide-D3 for
researchers, scientists, and drug development professionals.

Physicochemical and General Data

A summary of the key physical and chemical properties of Albendazole sulfoxide-D3 is
presented below.
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Property Value Source
trideuteriomethyl N-(6-

Chemical Name propylsulfinyl-1H- PubChem
benzimidazol-2-yl)carbamate
Ricobendazole-D3,

Synonyms ) MedchemExpress
Albendazole oxide-D3

CAS Number 1448346-38-0 PubChem

Molecular Formula C12H12D3N303S Pharmaffiliates

Molecular Weight 284.35 g/mol PubChem

Exact Mass 284.10224276 Da PubChem

Appearance White to off-white solid Fisher Scientific

Purity >98.00% GlpBio

N DMSO: = 25 mg/mL (87.92

Solubility MedchemExpress
mM)
Store at -20°C for long-term

N storage. Stock solutions: -80°C )
Storage Conditions GlpBio

for up to 6 months, -20°C for
up to 1 month.[1]

Analytical Applications and Methodologies

Albendazole sulfoxide-D3 is predominantly utilized as an internal standard in LC-MS/MS

methods for the simultaneous determination of Albendazole and its active metabolite,

Albendazole sulfoxide, in biological fluids.

Liquid Chromatography-Tandem Mass Spectrometry

(LC-MSIMS)

A validated LC-MS/MS method for the analysis of Albendazole and Albendazole sulfoxide in

human plasma has been reported, utilizing Albendazole sulfoxide-D3 as an internal standard.

[2]
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Mass Spectrometry Parameters:

The analysis is typically performed on a triple quadrupole mass spectrometer with an

electrospray ionization (ESI) source in the positive ionization mode.[2]

Albendazole Albendazole
Parameter Albendazole . .
Sulfoxide Sulfoxide-D3 (IS)
Precursor lon (Q1)
266.1 282.1 287.1
m/z
Product lon (Q2) m/z 234.1 250.1 255.1
lon Spray Voltage 2500 V 2500 V 2500 V
Curtain Gas 43 psi 43 psi 43 psi
Gas 1l 50 psi 50 psi 50 psi
Gas 2 60 psi 60 psi 60 psi
Turbo Heater
450 °C 450 °C 450 °C
Temperature
Collision Activation ) ) )
) o 7 psi 7 psi 7 psi
Dissociation
Chromatographic Conditions:
Parameter Value
Column Hypurity C18 (50 mm x 4.6 mm, 5 um)
) Acetonitrile : 2.0 mM Ammonium Acetate, pH
Mobile Phase
5.0 (80:20, v/v)
Flow Rate 1.00 mL/min
Column Temperature 40 °C
Injection Volume 10 pL
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Method Performance:

Parameter Albendazole Albendazole Sulfoxide
Linearity Range 0.200-50.0 ng/mL 3.00-600 ng/mL

Mean Recovery 86.03%—-89.66% 86.03%—-89.66%
IS-Normalized Matrix Factor 0.985-1.042 0.985-1.042

Experimental Protocols
Preparation of Stock and Working Solutions

Internal Standard (IS) Stock Solution (Albendazole sulfoxide-D3): Prepare a stock solution of
Albendazole sulfoxide-D3 by dissolving an accurately weighed amount in methanol to
achieve a concentration of 100.0 pg/mL.

Internal Standard (IS) Working Solution: Prepare a combined working solution of the internal
standards. For instance, a working solution containing 10.00 ng/mL of Albendazole-d3 and 500
ng/mL of Albendazole sulfoxide-d5 (a suitable alternative to D3 if used in the same study) can
be prepared by diluting the respective stock solutions in methanol:water (60:40, v/v).[1]

Storage: Store stock and working solutions at 2—8 °C until use.[1]

Sample Preparation: Solid-Phase Extraction (SPE)

A common method for extracting Albendazole and its metabolites from plasma is solid-phase
extraction.

Protocol 1:
e To 100 pL of human plasma, add the internal standard working solution.
e Add 100 pL of 2 mM ammonium acetate solution and vortex for 60 seconds.

o Centrifuge at 13,148 g for 5 minutes at 10 °C.
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o Condition a Strata™-X (30 mg/mL) SPE cartridge with 1.0 mL of methanol followed by 1.0
mL of water.

e Load the supernatant from the plasma sample onto the SPE cartridge.

e Wash the cartridge twice with 1.0 mL of 10% (v/v) methanol in water.

o Elute the analytes and internal standard with 1 mL of the mobile phase.[2]
o The eluate is then ready for injection into the LC-MS/MS system.

Protocol 2:

e Condition Oasis HLB 3 cc 60 mg cartridges with 1 mL of methanol and 1 mL of ultrapure
water.

e Load 1 mL of plasma onto the cartridge.

o Wash the cartridge with 3 mL of water.

e Dry the cartridge with air for 5 minutes.

» Elute the analytes with 2 mL of methanol.

o Evaporate the eluate to dryness under a gentle stream of nitrogen.
o Reconstitute the residue with 0.25 mL of the mobile phase.[3]

e Inject a 50 pL aliquot into the chromatographic system.[3]

Visualizations
Metabolic Pathway of Albendazole

The following diagram illustrates the metabolic conversion of Albendazole to its active
metabolite, Albendazole sulfoxide, and its subsequent oxidation to the inactive Albendazole
sulfone.
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Caption: Metabolic pathway of Albendazole.

Analytical Workflow for Plasma Sample Analysis

This diagram outlines the typical workflow for the quantification of Albendazole and its
metabolites in plasma samples using Albendazole sulfoxide-D3 as an internal standard.
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Caption: Analytical workflow for plasma analysis.

Conclusion

Albendazole sulfoxide-D3 is an indispensable tool for researchers in the fields of
pharmacology, drug metabolism, and clinical chemistry. Its use as an internal standard ensures
the accuracy and reliability of quantitative analytical methods for Albendazole and its
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metabolites. The detailed methodologies and data presented in this guide are intended to
facilitate the development and validation of robust bioanalytical assays for a wide range of
research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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